molecular formula C18H16O5 B2844867 (Z)-6-ethoxy-2-(4-hydroxy-3-methoxybenzylidene)benzofuran-3(2H)-one CAS No. 859660-79-0

(Z)-6-ethoxy-2-(4-hydroxy-3-methoxybenzylidene)benzofuran-3(2H)-one

Cat. No. B2844867
CAS RN: 859660-79-0
M. Wt: 312.321
InChI Key: RIVQYJIQKFGTNB-MFOYZWKCSA-N
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Description

(Z)-6-ethoxy-2-(4-hydroxy-3-methoxybenzylidene)benzofuran-3(2H)-one, also known as EBM, is a synthetic compound that belongs to the class of benzofuran derivatives. EBM has gained attention in the scientific community due to its potential applications in drug development and its promising biological activities.

Scientific Research Applications

Photoprotective Applications

The presence of the methoxy and hydroxy groups suggests possible photoprotective effects. Scientists explore its use in sunscreens, as it may absorb UV radiation and prevent skin damage.

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properties

IUPAC Name

(2Z)-6-ethoxy-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-1-benzofuran-3-one
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InChI

InChI=1S/C18H16O5/c1-3-22-12-5-6-13-15(10-12)23-17(18(13)20)9-11-4-7-14(19)16(8-11)21-2/h4-10,19H,3H2,1-2H3/b17-9-
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InChI Key

RIVQYJIQKFGTNB-MFOYZWKCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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Canonical SMILES

CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)O)OC)O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
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Isomeric SMILES

CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/O2
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Molecular Formula

C18H16O5
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Molecular Weight

312.3 g/mol
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URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

(Z)-6-ethoxy-2-(4-hydroxy-3-methoxybenzylidene)benzofuran-3(2H)-one

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